Cas no 77279-24-4 (Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate)

Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate is a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its key structural features include a tert-butyloxycarbonyl (Boc) protecting group and a hydroxyethyl side chain, which enhance its utility in peptide coupling and functional group transformations. The Boc group offers stability under basic conditions while allowing selective deprotection under acidic conditions, facilitating controlled synthesis. The hydroxyethyl moiety provides a reactive handle for further derivatization, such as esterification or etherification. This compound is valued for its high purity, consistent performance, and compatibility with a wide range of reaction conditions, making it a reliable choice for complex molecular constructions.

Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate structure

77279-24-4 structure

Product Name:Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate

CAS No:77279-24-4

MF:C₁₁H₂₂N₂O₃

MW:230.303983211517

MDL:MFCD00728947

CID:571984

PubChem ID:735736

Update Time:2025-06-07

Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
- 1-Boc-4-(2-hydroxyethyl)piperazine
- 1-Piperazinecarboxylicacid, 4-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
- 4-(2-Hydroxyethyl)piperazine-1-carboxylic acid tert-butyl ester
- 1-tert-Butyloxy carbonyl-4-hydroxyethyl piperazine
- tert-butyl 4-(2-hydroxyethyl)tetrahydro-1(2h)-pyrazinecarboxylate
- 1-Boc-4-(2-hydroxyethyl)-piperazine
- 4-(2-hydroxy-ethyl)-piperazine-1-carboxylic acid tert-butyl ester
- 1-Piperazinecarboxylic acid, 4-(2-hydroxyethyl)-, 1,1-dimethylethyl ester
- tert-butyl 4-(2-hydroxyethyl)-1-piperazinecarboxylate
- 1-(tert-butoxycarbonyl)-4-(2
- VRXIOAYUQIITBU-UHFFFAOYSA-N
- CA-0884
- FT-0680880
- AKOS005072151
- CDA27924
- SY020151
- 4-(2-hydroxyethyl)-piperazine-1-carboylic acid tert-butyl ester
- 1-Boc-4-(2-hydroxyethyl)piperazine, 97%
- 1-Boc-4-(2-hydroxyethyl-d4)piperazine
- tert-butyl-4-(2-hydroxyethyl)-piperazine-1-carboxylate
- tert-butyl4-(2-hydroxyethyl)tetrahydro-1(2h)-pyrazinecarboxylate
- 867359-85-1
- tert-butyl 4-(2-hydroxyethyl)-1piperazinecarboxylate
- CS-W009135
- 1-N-Boc-4-(2-Hydroxyethyl)piperazine
- 77279-24-4
- 2-(4-tert-butoxycarbonylpiperazin-1-yl)ethanol
- N-Boc-4-hydroxyethylpiperazine
- 2-[4-[(1,1-dimethylethoxy)carbonyl]-1-piperazinyl]ethanol
- 1,1-Dimethylethyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
- DTXSID20352816
- AC-12711
- J-524596
- SCHEMBL39756
- t-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
- 1-tert-butoxycarbonyl-4-(2-hydroxyethyl)piperazine
- EN300-155043
- MFCD00728947
- FT-0641643
- AMY5270
- tert-Butyl4-(2-hydroxyethyl)piperazine-1-carboxylate
- DB-056203
- DB-092978
- Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate
- MDL： MFCD00728947
- Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13-6-4-12(5-7-13)8-9-14/h14H,4-9H2,1-3H3
- InChI Key： VRXIOAYUQIITBU-UHFFFAOYSA-N
- SMILES： O(C(C)(C)C)C(N1CCN(CCO)CC1)=O

Computed Properties

Exact Mass: 230.16300
Monoisotopic Mass: 230.163
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 53
XLogP3: 0.2

Experimental Properties

Color/Form: White to Yellow Solid
Density: 1.092
Melting Point: 38-42 °C
Boiling Point: 114°C 0,1mm
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
PSA: 53.01000
LogP: 0.40720

Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H400
Warning Statement： P273-P301+P310
Hazardous Material transportation number：UN 2811
WGK Germany：3
Hazard Category Code： 25-50
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：Ⅲ
Storage Condition：2-8 °C
Safety Term：S26-S36/37/39-S61-S45
Risk Phrases：R25; R50

Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate Pricemore >>

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Fluorochem	017022-1g	tert-Butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate	77279-24-4	95%	1g	￡12.00	2022-02-28
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AstaTech	53389-5/G	1-BOC-4-(2-HYDROXYETHYL)PIPERAZINE	77279-24-4	97%	5g	$22	2023-09-17
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ChemScence	CS-W009135-10g	1,1-Dimethylethyl 4-(2-hydroxyethyl)piperazine-1-carboxylate	77279-24-4	99.74%	10g	$43.0	2022-04-26
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Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:77279-24-4)Tert-butyl 4-(2-hydroxyethyl)piperazine-1-carboxylate

Order Number:A839024

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 06:45

Price ($):588.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

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